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Compound of Interest

Compound Name: Mesaconyl-CoA

Cat. No.: B1247575

Disclaimer: This document provides guidance based on publicly available information for a
compound primarily used in research settings. A formal Safety Data Sheet (SDS) for
Mesaconyl-CoA is not readily available. Researchers must conduct a thorough, site-specific
risk assessment in conjunction with their institution's Environmental Health and Safety (EHS)
department before handling this compound.

Compound Information and Properties

Mesaconyl-CoA is an acyl-CoA thioester involved in metabolic pathways.[1] While specific
toxicity data is not available, it should be handled with the care afforded to all laboratory
chemicals of unknown hazard. The following table summarizes its known physical and
chemical properties.

Property Value Source
Molecular Formula C26H40N7019P3S PubChem
Molecular Weight 879.6 g/mol PubChem
Appearance Assumed to be a solid General
Solubility Soluble in agueous buffers General
Chemical Class Thioester, Acyl-CoA PubChem
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Personal Protective Equipment (PPE)

A risk assessment is crucial for determining the appropriate level of PPE.[2][3] For handling
Mesaconyl-CoA in a typical laboratory setting (e.g., preparing solutions, use in enzymatic
assays), the following minimum PPE is recommended.[4]

Body Protection: A standard laboratory coat is required to protect skin and street clothing.[2]

[3]

» Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]
If there is a splash hazard, a face shield should be worn in addition to safety glasses or

goggles.[4][5]

o Hand Protection: Disposable nitrile gloves are required for incidental contact.[4] If prolonged
contact is anticipated, or if working with larger quantities, consider double-gloving or using
gloves with higher chemical resistance.[4] Always wash hands thoroughly after removing

gloves.

o Foot Protection: Closed-toe shoes that fully cover the foot are mandatory in any laboratory
where hazardous substances are handled.[3]

Respiratory protection is generally not required for handling small quantities of non-volatile
solids. However, if aerosols could be generated, a risk assessment should be performed to
determine if a respirator is necessary.[2]
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PPE selection workflow for handling Mesaconyl-CoA.
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Operational Plan: Step-by-Step Handling
Procedures

a. Preparation and Weighing:
» Designate a specific area for handling Mesaconyl-CoA.

e Ensure a calibrated analytical balance is clean and ready for use, preferably within a
chemical fume hood or an enclosure to minimize drafts and potential dispersion of the solid.

o Wear all required PPE (lab coat, gloves, safety glasses).

o Carefully weigh the desired amount of Mesaconyl-CoA. Avoid creating dust. If the
compound is static, use an anti-static gun.

¢ Clean the spatula and weighing vessel immediately after use.
b. Solubilization:

e Add the weighed solid to the appropriate vessel for dissolution.
» Slowly add the desired aqueous buffer.

o Cap the vessel and mix by gentle inversion or vortexing until fully dissolved. For sensitive
thioesters, it is recommended to use pre-cooled, slightly acidic to neutral buffers (pH 4-6) to
minimize hydrolysis.[6]

c. Use in Experiments:

e Conduct all procedures involving Mesaconyl-CoA solutions within a well-ventilated area. A
chemical fume hood is recommended if there is a risk of aerosol generation.

o Keep containers of Mesaconyl-CoA solutions covered when not in immediate use.

e Avoid contact with skin and eyes. If contact occurs, immediately flush the affected area with
copious amounts of water for at least 15 minutes and seek medical attention.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1247575?utm_src=pdf-body
https://www.benchchem.com/product/b1247575?utm_src=pdf-body
https://www.benchchem.com/pdf/Preventing_the_decomposition_of_thioester_compounds_during_reaction_workup.pdf
https://www.benchchem.com/product/b1247575?utm_src=pdf-body
https://www.benchchem.com/product/b1247575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

All waste materials contaminated with Mesaconyl-CoA must be disposed of as hazardous
chemical waste in accordance with institutional and local regulations.

a. Solid Waste:

o Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a
designated, clearly labeled hazardous waste bag or container.

b. Liquid Waste:

e Aqueous solutions containing Mesaconyl-CoA should be collected in a designated, sealed,
and clearly labeled hazardous waste container.

o Thioesters can be hydrolyzed by strong bases.[7] Therefore, do not mix Mesaconyl-CoA
waste with strong basic solutions, as this could lead to decomposition. It is best to keep the
waste stream at a neutral or slightly acidic pH.[6]

e Do not dispose of Mesaconyl-CoA solutions down the drain.
c. Decontamination:

» Wipe down all surfaces and equipment that have come into contact with Mesaconyl-CoA
using an appropriate cleaning agent (e.g., 70% ethanol), followed by water.

» Dispose of all cleaning materials as solid hazardous waste.

Experimental Protocols Cited

The search did not yield specific protocols for the safe handling of Mesaconyl-CoA. The cited
experimental protocols describe its use in various biochemical assays, such as enzyme activity
measurements and HPLC-MS analysis.[8][9][10] The fundamental safety procedures outlined
above are based on general principles of laboratory safety and chemical handling.[3][4][11]
Researchers should adapt these general procedures to the specific requirements of their
experimental setup after a thorough risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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